Cas no 2387599-22-4 (5-amino-2-tert-butoxycarbonyl-2-azabicyclo[4.1.0]heptane-5-carboxylic acid)

• Product Name: 5-amino-2-tert-butoxycarbonyl-2-azabicyclo[4.1.0]heptane-5-carboxylic acid
• CAS No: 2387599-22-4
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 5290052
• Update Time: 2026-03-10

5-amino-2-tert-butoxycarbonyl-2-azabicyclo[4.1.0]heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-tert-butoxycarbonyl-2-azabicyclo[4.1.0]heptane-5-carboxylic acid

• Inchi： 1S/C12H20N2O4/c1-11(2,3)18-10(17)14-5-4-12(13,9(15)16)7-6-8(7)14/h7-8H,4-6,13H2,1-3H3,(H,15,16)
• InChI Key： CXIMVJYNEMMTMG-UHFFFAOYSA-N
• SMILES： C(C1(CCN(C(=O)OC(C)(C)C)C2CC12)N)(=O)O

Additional information on 5-amino-2-tert-butoxycarbonyl-2-azabicyclo[4.1.0]heptane-5-carboxylic acid

5-Amino-2-Tert-Butoxycarbonyl-2-Azabicyclo[4.1.0]Heptane-5-Carboxylic Acid: A Comprehensive Overview

5-Amino-2-Tert-Butoxycarbonyl-2-Azabicyclo[4.1.0]Heptane-5-Carboxylic Acid is a complex organic compound with the CAS registry number 2387599-22-4. This compound belongs to the class of bicyclic amino acids, which are known for their unique structural features and potential applications in drug discovery and chemical synthesis. The molecule's structure consists of a bicyclo[4.1.0]heptane framework, which is a fused bicyclic system, along with an amino group and a tert-butoxycarbonyl (Boc) protecting group attached at specific positions.

The bicyclo[4.1.0]heptane core of this compound is a key structural element that contributes to its rigidity and stability. This bicyclic system is often found in natural products and bioactive molecules, making it an attractive scaffold for medicinal chemistry research. The presence of the amino group and the carboxylic acid moiety further enhances the compound's functional versatility, enabling it to participate in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 5-amino-2-tert-butoxycarbonyl-2-azabicyclo[4.1.0]heptane-5-carboxylic acid in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic properties. For instance, the Boc protecting group is widely used in peptide synthesis to temporarily block the amine functionality, allowing for precise control over reaction pathways during complex molecule assembly.

In addition to its synthetic applications, this compound has been investigated for its potential in drug delivery systems. The combination of its rigid bicyclic structure and functional groups makes it an ideal candidate for designing molecules with enhanced solubility and bioavailability. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with biological targets, providing valuable insights into its potential therapeutic applications.

The synthesis of 5-amino-2-tert-butoxycarbonyl-2-azabicyclo[4.1.0]heptane-5-carboxylic acid involves a series of intricate organic reactions, including ring-closing metathesis and peptide coupling techniques. These methods ensure the formation of the desired bicyclic framework while maintaining the integrity of the functional groups. The use of modern analytical techniques, such as NMR spectroscopy and mass spectrometry, has facilitated the characterization and quality control of this compound.

From an environmental standpoint, the compound's synthesis and application have been designed to minimize ecological impact. Researchers have emphasized the importance of sustainable practices in organic synthesis, including the use of recyclable catalysts and energy-efficient reaction conditions.

In conclusion, 5-amino-2-Tert-Butoxycarbonyl-2-Azabicyclo[4.1.0]Heptane-5-Carboxylic Acid (CAS No: 2387599-22-4) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structure, functional groups, and synthetic accessibility make it a valuable tool for researchers aiming to develop innovative therapeutic agents.